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Topic: GSK2857916 (Belantamab Mafodotin) for In Vivo Animal Studies

Note on GSK2850163 (S enantiomer): Initial searches indicate that GSK2850163 is an
inhibitor of inositol-requiring enzyme-1 alpha (IRE10)[1][2][3]. The S enantiomer of
GSK2850163 has been described as the inactive enantiomer[4]. As such, detailed in vivo
efficacy studies for the inactive S enantiomer are not readily available. This document will focus
on GSK2857916 (belantamab mafodotin), a closely related GSK compound with extensive in
vivo animal study data in the context of multiple myeloma, which is likely the intended subject
of interest. Belantamab mafodotin is an antibody-drug conjugate (ADC) targeting B-cell
maturation antigen (BCMA)[5][6][7].

Introduction

Belantamab mafodotin (GSK2857916) is a first-in-class humanized IgG1 antibody-drug
conjugate that targets B-cell maturation antigen (BCMA), a protein highly expressed on the
surface of malignant plasma cells in multiple myeloma[5][6][7][8]. This ADC consists of a
humanized anti-BCMA monoclonal antibody conjugated to the microtubule-disrupting agent
monomethyl auristatin F (MMAF) via a stable, non-cleavable linker[7][8]. Its multifaceted
mechanism of action, which includes direct cell killing, induction of immunogenic cell death, and
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antibody-dependent cellular cytotoxicity, makes it a promising therapeutic agent for relapsed or
refractory multiple myeloma[7][8].

Mechanism of Action

Upon administration, belantamab mafodotin binds to BCMA on the surface of myeloma cells.
The ADC-BCMA complex is then rapidly internalized, leading to the release of the cytotoxic
payload, MMAF, inside the cell[5][7]. MMAF disrupts the microtubule network, causing cell
cycle arrest and ultimately leading to apoptosis of the cancer cell[5][7]. Furthermore,
belantamab mafodotin has been shown to induce immunogenic cell death (ICD), which
promotes the activation of dendritic cells and enhances anti-tumor immune responses in vivo[5]

[6].
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Caption: Mechanism of action of belantamab mafodotin (GSK2857916).
Data Presentation

Table 1: In Vivo Efficacy of Belantamab Mafodotin in
Multiple Myeloma Xenograft Models
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Table 2: In Vivo Combination Studies with Belantamab

Mafodotin
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Experimental Protocols
Multiple Myeloma Xenograft Model Protocol
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This protocol describes the establishment of a subcutaneous multiple myeloma xenograft
model to evaluate the in vivo efficacy of belantamab mafodotin.

Materials:

Human multiple myeloma cell lines (e.g., OPM-2, MOLP-8)

Immune-compromised mice (e.g., NOD/SCID)[9][10]

Matrigel

Sterile PBS

Belantamab mafodotin (GSK2857916)

Vehicle control

Procedure:

o Cell Culture: Culture human multiple myeloma cells in appropriate media and conditions to
achieve exponential growth.

o Cell Preparation: On the day of inoculation, harvest cells and resuspend in sterile PBS at a
concentration of 1 x 1077 cells/100 pL. Mix the cell suspension 1:1 with Matrigel.

e Tumor Inoculation: Subcutaneously inject 200 pL of the cell/Matrigel suspension into the
flank of each mouse.

e Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers 2-
3 times per week. Tumor volume can be calculated using the formula: (Length x Width"2) / 2.

o Treatment Initiation: When tumors reach a predetermined size (e.g., 100-200 mm~3),
randomize mice into treatment and control groups.

» Drug Administration: Administer belantamab mafodotin or vehicle control intravenously (V)
at the desired dose and schedule.
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o Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the
study. The primary endpoint is typically tumor growth inhibition. Survival can be a secondary

endpoint.

» Tissue Collection: At the end of the study, tumors and other relevant tissues can be collected

for further analysis (e.g., histology, biomarker analysis).
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Caption: Experimental workflow for a multiple myeloma xenograft study.

Syngeneic Tumor Model for Immunotherapy Evaluation

This protocol is designed to assess the immunomodulatory effects of belantamab mafodotin in
an immune-competent mouse model.

Materials:

Mouse lymphoma cell line engineered to express human BCMA (e.g., EL4-hBCMA)

Immune-competent mice (e.g., C57BL/6)

Sterile PBS

Belantamab mafodotin (GSK2857916)

Vehicle control

Flow cytometry antibodies for immune cell profiling

Procedure:

e Cell Culture and Inoculation: Culture and prepare EL4-hBCMA cells as described in the
xenograft protocol. Inject cells subcutaneously into C57BL/6 mice.

o Treatment and Monitoring: Follow steps 4-7 from the xenograft protocol for tumor monitoring
and drug administration.

e Immune Cell Analysis:

o At specified time points or at the end of the study, harvest tumors and spleens.

o Prepare single-cell suspensions from the tissues.

o Stain cells with fluorescently-labeled antibodies against various immune cell markers (e.g.,
CD3, CD4, CD8, CD11c, F4/80).
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o Analyze the immune cell populations by flow cytometry to assess changes in immune cell
infiltration and activation in the tumor microenvironment.
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Caption: Workflow for evaluating immune responses in a syngeneic tumor model.
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Conclusion

The in vivo animal studies summarized in these application notes demonstrate the potent anti-
tumor activity of belantamab mafodotin (GSK2857916) in multiple myeloma models. The
provided protocols offer a framework for researchers to further investigate the efficacy and
mechanism of action of this promising therapeutic agent. The ability of belantamab mafodotin
to not only directly kill tumor cells but also to engage the immune system highlights its potential
as a valuable treatment option for multiple myeloma.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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